![molecular formula C17H15Cl2N3S B2926366 5-(2,4-dichlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol CAS No. 380345-91-5](/img/structure/B2926366.png)
5-(2,4-dichlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol
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Description
5-(2,4-dichlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H15Cl2N3S and its molecular weight is 364.29. The purity is usually 95%.
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Scientific Research Applications
Triazole Derivatives: A Broad Spectrum of Applications
Pharmaceutical Research and Drug Development Triazole compounds, such as 1,2,4-triazoles, have been the focus of pharmaceutical research due to their wide range of biological activities. The versatility in their structural variations allows for the development of new drugs targeting various diseases. The pharmaceutical interest in triazoles is driven by the successful market introduction of triazole-based drugs, promoting continuous research to explore novel synthesis methods and biological evaluations of these compounds. Triazoles have demonstrated significant anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, among others. The ongoing challenge and urgency in pharmaceutical research involve finding efficient, green chemistry-based synthesis methods for triazoles that address emerging diseases and drug-resistant bacterial strains (Ferreira et al., 2013).
Chemical Modeling and Synthetic Approaches The synthesis and chemical modeling of 1,2,4-triazole derivatives represent a promising direction in scientific research. Modern chemistry seeks rational methods to synthesize these biologically active substances, with recent advancements providing alternative approaches to classical synthesis methods. These efforts underline the importance of 1,2,4-triazoles in developing new compounds with antimicrobial, antifungal, antioxidant, and anti-inflammatory activities, among others. Such research is critical for advancing organic synthesis and exploring the potential of triazoles in various applications (Ohloblina, 2022).
Properties
IUPAC Name |
3-(2,4-dichlorophenyl)-4-(2-propan-2-ylphenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2N3S/c1-10(2)12-5-3-4-6-15(12)22-16(20-21-17(22)23)13-8-7-11(18)9-14(13)19/h3-10H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRSFRUJQCNSUKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1N2C(=NNC2=S)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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